Cas no 919994-47-1 (Quinoline, 6-chloro-3-methyl-5-nitro-)

Quinoline, 6-chloro-3-methyl-5-nitro- structure
919994-47-1 structure
Product Name:Quinoline, 6-chloro-3-methyl-5-nitro-
CAS No:919994-47-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:760315
PubChem ID:66880748
Update Time:2025-04-19

Quinoline, 6-chloro-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-chloro-3-methyl-5-nitro-
    • 6-chloro-3-methyl-5-nitroquinoline
    • DXBSRXOKDVSOJZ-UHFFFAOYSA-N
    • 919994-47-1
    • DTXSID60735947
    • SCHEMBL1026225
    • Inchi: 1S/C10H7ClN2O2/c1-6-4-7-9(12-5-6)3-2-8(11)10(7)13(14)15/h2-5H,1H3
    • InChI Key: DXBSRXOKDVSOJZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(=CC(C)=CN=2)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.0196052g/mol
  • Monoisotopic Mass: 222.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.7Ų
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